5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C25H23FN2O2S
• Molecular Weight: 434.5 g/mol
• IUPAC Name: (5Z)-5-[[1-(3,5-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C25H23FN2O2S/c1-15-9-16(2)11-22(10-15)28-17(3)12-20(18(28)4)13-23-24(29)27(25(30)31-23)14-19-5-7-21(26)8-6-19/h5-13H,14H2,1-4H3/b23-13-
• InChI Key: BWZFGIAKDYDOGS-QRVIBDJDSA-N
• Isomeric SMILES: CC1=CC(=CC(=C1)N2C(=CC(=C2C)/C=C\3/C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F)C)C
• SMILES: CC1=CC(=CC(=C1)N2C(=CC(=C2C)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F)C)C

Description

The compound 5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione (referred to as compound X) is a synthetic molecule that has shown potential for use in scientific research.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood, but studies have suggested that it may work by inhibiting certain enzymes involved in cell growth and proliferation. It may also work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that compound X can have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. It has also been shown to have antioxidant properties and to enhance the activity of certain enzymes involved in energy metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is that it has shown potential for use in the treatment of cancer and inflammatory diseases. It also has a relatively low toxicity profile, making it a safer alternative to some other compounds.
One limitation of using compound X in lab experiments is that it is a synthetic molecule and may not accurately reflect the effects of natural compounds in the body. It also requires specialized equipment and expertise to synthesize and work with, which may limit its accessibility to some researchers.

Future Directions

There are several areas of future research that could be pursued with compound X. One area of interest is further exploring its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another area of interest is exploring its potential as an antioxidant and its effects on energy metabolism.
Additionally, further research could be done to better understand the mechanism of action of compound X and to identify potential side effects or limitations of its use. Overall, compound X shows promise as a tool for scientific research and warrants further investigation.

Synthesis Methods

Compound X can be synthesized using a multi-step process involving the reaction of various reagents and solvents. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the process requires specialized equipment and expertise.

Scientific Research Applications

Compound X has been studied for its potential in various scientific research applications. One area of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that compound X can inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.
Another area of interest is its potential as an anti-inflammatory agent. Studies have shown that compound X can reduce inflammation in animal models, suggesting that it may have potential for use in the treatment of inflammatory diseases.